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Compound of Interest

Compound Name: Phenanthrene-13C2

Cat. No.: B583378

This guide provides essential safety and logistical information for the handling, storage, and
disposal of Phenanthrene-13C2. As an isotopically labeled form of phenanthrene, a polycyclic
aromatic hydrocarbon (PAH), this compound should be handled with the utmost care, assuming
it possesses similar hazards to its unlabeled counterpart.

Quantitative Data Summary

The following table summarizes key quantitative data for Phenanthrene, which is chemically
analogous to Phenanthrene-13C2.
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Property

Value

Molecular Formula

Ci4H10

Molecular Weight 178.23 g/mol [1]
Appearance Colorless monoclinic crystals[1]
Melting Point 95 - 101 °C (203 - 213.8 °F)[2]
Boiling Point 336 °C (636.8 °F)[2]
Insoluble in water.[3] Soluble in organic solvents
Solubility such as ethanol, diethyl ether, acetone,

benzene, and carbon disulfide.[1]

Vapor Pressure

0.00012 hPa at 20 °C (68 °F)[3]

Oral LD50 (Rat)

1.8 g/kg[2]

Oral LD50 (Mouse)

700 mg/kg[4]

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following personal protective equipment
is mandatory when handling Phenanthrene-13C2.[5]
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Protection Type

Required Equipment

Specifications and Best
Practices

Eye Protection

Chemical safety goggles or a
face shield worn over safety

glasses.

Must meet ANSI Z87.1
standards. A face shield is
required when there is a risk of

splashing.[5]

Skin Protection

Chemical-resistant gloves

(Nitrile recommended).[5]

Disposable nitrile gloves
provide good protection.[5]
Always inspect gloves for tears
or holes before use and
replace them immediately if

contaminated.

Flame-resistant lab coat.

A Nomex® or similar flame-
resistant lab coat should be

worn and kept fully buttoned.

[5]

Long pants and closed-toe

shoes.

Pants should cover the entire
leg, and shoes must fully cover
the feet.[5]

Respiratory Protection

A NIOSH-approved respirator

may be necessary.

All work should be conducted
in a certified chemical fume
hood.[5] If engineering controls
are insufficient or in the event
of a spill, a respirator with an
organic vapor cartridge is

recommended.[5]

Operational and Disposal Plans

Adherence to a strict operational protocol is critical for the safe handling of Phenanthrene-

13C2.

Engineering Controls:
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o Ventilation: All work with this compound, including weighing and preparing solutions, must be
conducted in a properly functioning chemical fume hood to minimize inhalation exposure.[5]

o Eyewash and Safety Shower: An eyewash station and safety shower must be readily
accessible in the immediate work area.[5]

Step-by-Step Handling Procedure:

o Preparation: Before handling the compound, ensure all necessary PPE is donned correctly.
Prepare the work area within the chemical fume hood by covering the surface with
absorbent, disposable bench paper.[5]

» Weighing: If the compound is a solid, carefully weigh the required amount in the fume hood
to avoid generating dust.[5]

e Solution Preparation: When dissolving the compound, add the solvent slowly to the solid to
prevent splashing.[5]

o Experimental Use: Keep all containers with the compound sealed when not in use. Clearly
label all vessels containing the substance.[5]

» Post-Handling: After use, decontaminate all surfaces and equipment. Remove PPE in the
correct order to avoid cross-contamination. Wash hands thoroughly with soap and water
after removing gloves.[5]

Storage Plan:

» Store in a tightly closed container in a dry and well-ventilated place.

o For long-term stability, solid Phenanthrene-13C2 should be stored in a dark, cold, and inert
environment, such as in a sealed vial under an inert atmosphere (argon or nitrogen) at or
below 0°C in a freezer.[6]

» Handle and store under an inert gas.

Disposal Plan:
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» Phenanthrene-13C2 and any materials contaminated with it are considered hazardous
waste.[5]

o Collect all solid and liquid waste containing this compound in a designated, leak-proof, and
clearly labeled hazardous waste container.[5]

o Dispose of contents and container to an approved waste disposal plant in accordance with
national and local regulations. Do not allow the product to enter drains.

Experimental Workflow
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Caption: Safe handling workflow for Phenanthrene-13C2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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